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Compound of Interest

Compound Name: SKF 95601

Cat. No.: B1681804 Get Quote

For researchers, scientists, and drug development professionals utilizing SKF components,

understanding the proper disposal procedures for specific parts is crucial for maintaining

laboratory safety and environmental compliance. While the designation "SKF 95601" does not

correspond to a chemical product with a specific Safety Data Sheet (SDS), it is likely a product

number for a mechanical component or assembly. Proper disposal of such industrial hardware

necessitates a distinct approach focused on material identification and recycling.

Identifying the Nature of SKF 95601
Initial searches for a Safety Data Sheet for "SKF 95601" did not yield results for a chemical

substance. Instead, investigations into the SKF product catalog suggest that this identifier is

likely associated with a specific mechanical part. SKF assigns unique identifiers to its vast

range of products, including bearings, seals, and lubrication systems. For instance, product

numbers like 1077601 correspond to a pressure hose, 400601 to a V-ring seal, and 61801 to a

deep groove ball bearing.

Without a direct chemical composition, the disposal procedure shifts from chemical waste

management to solid waste and recycling protocols.

**General Disposal and Recycling Protocol for
Industrial Components
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The primary approach for disposing of components like SKF 95601 involves disassembly (if

applicable) and material-specific recycling.

Quantitative Data Summary: Material Composition (Hypothetical Example)

Since the exact material composition of a component labeled "SKF 95601" is not publicly

available, the following table presents a hypothetical breakdown of materials commonly found

in industrial components for illustrative purposes. Professionals should seek specific material

information from SKF for the exact part in question.

Material Component Percentage by Weight
Recommended Disposal
Method

Steel Alloys 70-85% Metal Recycling

Nitrile Rubber (NBR) 10-20%
Industrial Waste or Specialized

Recycling

Poly-alpha-olefin (PAO)

Grease
1-5%

Hazardous Waste Disposal (if

applicable)

Additives (e.g., EP/AW) <1%
Hazardous Waste Disposal (if

applicable)

Detailed Experimental Protocol: Component
Decontamination and Disposal
This protocol outlines a general procedure for handling and disposing of a used industrial

component from a laboratory setting.

Objective: To safely decontaminate and segregate materials from a used SKF component for

proper disposal and recycling.

Materials:

Personal Protective Equipment (PPE): Safety glasses, nitrile gloves, lab coat.

Degreasing solvent (e.g., heptane, isopropanol).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1681804?utm_src=pdf-body
https://www.benchchem.com/product/b1681804?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wipes or absorbent pads.

Labeled waste containers for hazardous and non-hazardous materials.

Tools for disassembly (if required).

Procedure:

Initial Decontamination: Wearing appropriate PPE, wipe down the exterior of the component

with a cloth lightly dampened with a degreasing solvent to remove any residual lubricants or

process chemicals.

Disassembly (if applicable): If the component is an assembly of multiple materials (e.g., a

bearing with a seal), carefully disassemble it to separate the different materials.

Lubricant Removal: Thoroughly clean any grease or oil from the metallic and elastomeric

parts using a suitable solvent and absorbent wipes.

Waste Segregation:

Solvents and Contaminated Wipes: Collect all used solvents and contaminated wipes in a

designated, labeled hazardous waste container.

Metallic Components: Place cleaned steel or other metal parts in a designated container

for metal recycling.

Elastomeric Components: Place rubber seals or other polymer components in a container

for industrial solid waste. Check with your local waste management provider for plastics

and rubber recycling options.

Documentation: Record the types and quantities of waste generated in the laboratory's

waste log.

Final Disposal: Arrange for the collection of the segregated waste by a licensed waste

management contractor.

Disposal Workflow
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The following diagram illustrates the logical flow of the disposal process for an industrial

component.

Caption: Disposal workflow for used industrial components.

For definitive information on the material composition of SKF 95601, it is imperative to contact

SKF directly through their customer service or technical support channels. Providing them with

the product number will enable them to supply the precise material data sheet, ensuring the

safest and most compliant disposal pathway.

To cite this document: BenchChem. [Unraveling the Disposal of SKF 95601: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681804#skf-95601-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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